Cas no 87233-60-1 (2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-yn-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3))
87233-60-1 structure
Product Name:2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-yn-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3)
CAS No:87233-60-1
MF:C46H56N8O14
MW:944.982051849365
CID:1867890
PubChem ID:6448422
Update Time:2025-04-21
2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-yn-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3) Chemical and Physical Properties
Names and Identifiers
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- 2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-yn-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3)
- (E)-but-2-enedioic acid,2-(4-methylpiperazin-1-yl)-1-(2-prop-2-ynoxyethyl)benzimidazole
- 1-(2-(Propargyloxy)ethyl)-2-(4-methyl-1-piperazinyl)benzimidazole fumarate (2:3)
- 87233-60-1
- 1H-Benzimidazole, 2-(4-methyl-1-piperazinyl)-1-(2-(2-propynyloxy)ethyl)-, (E)-2-butenedioate(2:3)
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- Inchi: 1S/2C17H22N4O.3C4H4O4/c2*1-3-13-22-14-12-21-16-7-5-4-6-15(16)18-17(21)20-10-8-19(2)9-11-20;3*5-3(6)1-2-4(7)8/h2*1,4-7H,8-14H2,2H3;3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1+
- InChI Key: YJZCDCVYTLCPII-VQYXCCSOSA-N
- SMILES: O(CC#C)CCN1C2C=CC=CC=2N=C1N1CCN(C)CC1.O(CC#C)CCN1C2C=CC=CC=2N=C1N1CCN(C)CC1.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O.OC(/C=C/C(=O)O)=O
Computed Properties
- Exact Mass: 944.39159849Da
- Monoisotopic Mass: 944.39159849Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 20
- Heavy Atom Count: 68
- Rotatable Bond Count: 16
- Complexity: 518
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 291Ų
2-(4-methylpiperazin-1-yl)-1-[2-(prop-2-yn-1-yloxy)ethyl]-1H-benzimidazole (2E)-but-2-enedioate (2:3) Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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